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Introduction
LY2940094 is a potent and selective antagonist of the Nociceptin/Orphanin FQ (N/OFQ)

peptide (NOP) receptor.[1][2][3][4][5] The NOP receptor and its endogenous ligand, N/OFQ, are

key components of a peptidergic system involved in a variety of physiological and pathological

processes, including pain, mood, stress, and addiction.[6] NOP receptors are widely distributed

throughout the central nervous system, including in critical areas of the mesolimbic reward

pathway.[1] This widespread distribution suggests that modulation of NOP receptor activity can

have significant effects on neurotransmission. In vivo microdialysis is a powerful technique for

continuously sampling the extracellular fluid in specific brain regions of awake, freely moving

animals, allowing for the real-time measurement of neurotransmitter level fluctuations in

response to pharmacological agents like LY2940094.[6][7][8][9]

This application note provides a detailed protocol for using in vivo microdialysis to measure

changes in dopamine, serotonin, and glutamate levels following the administration of

LY2940094.
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LY2940094 exerts its effects by blocking the NOP receptor, a G protein-coupled receptor.

Activation of the NOP receptor by its endogenous ligand, N/OFQ, typically leads to the

inhibition of adenylyl cyclase and the modulation of ion channels, resulting in a decrease in

neuronal excitability and neurotransmitter release.[10] By antagonizing this receptor,

LY2940094 can prevent these inhibitory effects, thereby influencing the release of various

neurotransmitters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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